Cas no 82418-39-1 (1-(prop-2-yn-1-yl)-1H-1,2,4-triazole)

• Product Name: 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole
• CAS No: 82418-39-1
• MF: C₅H₅N₃
• MW: 107.113300085068
• CID: 692093
• PubChem ID: 3694035
• Update Time: 2025-11-06

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(2-propynyl)-
• 1-prop-2-yn-1-yl-1H-1,2,4-triazole
• 1-prop-2-ynyl-1,2,4-triazole
• MFCD00607978
• AKOS010600494
• DTXSID00395145
• N-propargyl-1,2,4-triazole)
• N10419
• 82418-39-1
• OWTQLHQOGZTHRW-UHFFFAOYSA-N
• EN300-74261
• 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole
• 4Y-0817
• AMY23921
• SCHEMBL2658909
• CS-0259813

• Inchi： 1S/C5H5N3/c1-2-3-8-5-6-4-7-8/h1,4-5H,3H2
• InChI Key： OWTQLHQOGZTHRW-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC#C

Computed Properties

• Exact Mass: 107.048347172g/mol
• Monoisotopic Mass: 107.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole

Comprehensive Overview of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1)

The compound 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1) is a versatile heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applications. As a derivative of 1,2,4-triazole, this molecule features a propargyl group attached to the nitrogen atom of the triazole ring, which enhances its reactivity and functionality. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing popularity of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is its role in click chemistry. The propargyl group in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern synthetic chemistry. This property has made it invaluable in the development of bioconjugates, polymers, and drug delivery systems. With the rise of green chemistry and sustainable practices, the demand for such efficient and selective reactions has surged, positioning this compound as a critical tool for researchers.

In the pharmaceutical sector, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is often utilized as a building block for the synthesis of more complex molecules. Its triazole core is a common motif in bioactive compounds, contributing to antimicrobial, antifungal, and antiviral activities. Recent studies have highlighted its potential in designing new-generation therapeutics, particularly in the fight against drug-resistant pathogens. This aligns with the global focus on antibiotic resistance and the urgent need for innovative solutions.

Another area where CAS No. 82418-39-1 shines is in agrochemical research. The 1,2,4-triazole scaffold is known for its herbicidal and fungicidal properties, and the addition of the propargyl group can further enhance these effects. As the agricultural industry seeks eco-friendly alternatives to traditional pesticides, compounds like this are being rigorously tested for their efficacy and environmental impact. The push for sustainable farming and reduced chemical footprints has made such innovations highly relevant.

From a material science perspective, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is being investigated for its potential in creating advanced polymers and coating materials. Its ability to participate in cross-linking reactions makes it a candidate for improving the durability and performance of various materials. With the increasing demand for high-performance materials in electronics, automotive, and aerospace industries, this compound could play a pivotal role in future developments.

Safety and handling of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole are also critical topics of discussion. While it is not classified as a hazardous substance, proper laboratory practices should always be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. The compound's stability under various conditions is another area of ongoing research, particularly for large-scale applications.

In conclusion, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1) is a multifaceted compound with significant potential across multiple industries. Its applications in click chemistry, pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new uses and optimize existing ones, this compound is poised to remain a key player in scientific and industrial advancements.